N-(4-ethylphenyl)-2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C21H18FN3OS/c1-2-14-3-9-17(10-4-14)23-20(26)11-18-13-27-21-24-19(12-25(18)21)15-5-7-16(22)8-6-15/h3-10,12-13H,2,11H2,1H3,(H,23,26)
• InChI Key: FANMHPXCJNNEQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3OS
• Molecular Weight: 379.5 g/mol

Description

“N-(4-ethylphenyl)-2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide” is a compound that has been studied for its antiproliferative activities. It has been tested against a panel of 55 cell lines of nine different cancer types at the NCI.

Scientific Research Applications

Medicinal Chemistry and Drug Design

N-(4-ethylphenyl)-2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide and its analogs have been extensively studied for their potential in medicinal chemistry, particularly in the design and development of new therapeutic agents. For instance, compounds with the imidazo[2,1-b]thiazole scaffold have been synthesized and evaluated for their anticancer activities. Studies have shown that these compounds exhibit significant cytotoxic effects against various cancer cell lines, highlighting their potential as cancer therapeutics (Abu-Melha, 2021).

Molecular Modeling and Chemical Reactivity Studies

The structural and spectral features of compounds containing the imidazo[2,1-b][1,3]thiazol moiety have been explored through Density Functional Theory (DFT) calculations. These studies offer insights into the chemical reactivity, stability, and electronic properties of such compounds. For example, DFT-estimated NMR spectral data provide a basis for understanding the molecular structure and reactivity of these compounds, which is crucial for drug design and synthesis (Abu-Melha, 2021).

Biological Evaluation and Anticancer Screening

The synthesized imidazothiadiazole analogs have undergone biological evaluation to assess their cytotoxic activities against various cancer cell lines. Derivatives of these compounds have demonstrated powerful cytotoxic results, particularly against breast cancer cell lines. Such findings indicate the therapeutic potential of these compounds in cancer treatment. Molecular docking studies further support the cytotoxic efficacy of these compounds, providing a basis for their mechanism of action at the molecular level (Abu-Melha, 2021).